N-(3-chlorophenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-(2-oxo-1,3-benzothiazol-3-yl)acetamide
• InChI: InChI=1S/C15H11ClN2O2S/c16-10-4-3-5-11(8-10)17-14(19)9-18-12-6-1-2-7-13(12)21-15(18)20/h1-8H,9H2,(H,17,19)
• InChI Key: ZYJJBVAXWIDPSQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C(=O)S2)CC(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C15H11ClN2O2S
• Molecular Weight: 318.8 g/mol

Description

The compound N-(3-chlorophenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide is a chemically synthesized molecule with significant interest due to its structural complexity and potential applications in various scientific fields. While specific studies directly on this compound are limited, research on related benzothiazole and acetamide derivatives provides valuable insights into its synthesis, structural analysis, and properties.

Synthesis Analysis

The synthesis of benzothiazole acetamide derivatives often involves carbodiimide condensation reactions. A study by Yu et al. (2014) highlights a method for preparing similar compounds using 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride and N-hydroxybenzotrizole, demonstrating a convenient and fast approach to such complex structures (Yu et al., 2014).

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated using various spectroscopic techniques, including IR, NMR, and elemental analysis. For instance, the structure of 5-(2-chlorophenyl)-1,3,4-thiadiazol-2-amine, an intermediate in similar syntheses, was confirmed through single-crystal X-ray diffraction (Yu et al., 2014).

Scientific Research Applications

Spectroscopic and Quantum Mechanical Studies

The spectroscopic and quantum mechanical properties of benzothiazolinone acetamide analogs, including compounds similar to N-(3-chlorophenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide, have been extensively studied. These compounds exhibit good light harvesting efficiency (LHE) and free energy of electron injection, making them potential candidates for use in dye-sensitized solar cells (DSSCs). Their non-linear optical (NLO) activity has also been investigated, with some compounds showing significant second-order hyperpolarizability values. Moreover, molecular docking studies indicated potential binding interactions with cyclooxygenase 1 (COX1), suggesting a method to understand their ligand-protein interactions (Mary et al., 2020).

Antitumor Activity Evaluation

Benzothiazole derivatives bearing different heterocyclic rings have been synthesized and evaluated for their antitumor activity. Some derivatives have shown considerable anticancer activity against various cancer cell lines, highlighting the potential of these compounds in cancer therapy (Yurttaş et al., 2015).

Corrosion Inhibition

Research has also explored the corrosion inhibition potential of benzimidazole derivatives, including structures similar to N-(3-chlorophenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide. These compounds have shown to be effective corrosion inhibitors for carbon steel in acidic environments, demonstrating their potential in protecting metals against corrosion (Rouifi et al., 2020).

Anti-inflammatory Activity

Novel derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide have been synthesized and shown significant anti-inflammatory activity. This suggests the potential of these compounds in developing new anti-inflammatory drugs (Sunder & Maleraju, 2013).